Cas no 180292-83-5 (Ethanone,1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)-)

• Product Name: Ethanone,1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)-
• CAS No: 180292-83-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 113412
• PubChem ID: 45086387
• Update Time: 2025-04-18

Ethanone,1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)-
• Ethanone, 1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)- (9CI)
• Ethanone,1-(3-hydroxybicyclo[2.2.2]oct-2-en-2-yl)-(9ci)
• 1-(3-hydroxy-2-bicyclo[2.2.2]oct-2-enyl)ethanone
• 1-(3-Hydroxybicyclo[2.2.2]oct-2-en-2-yl)ethanone
• 180292-83-5

• Inchi： 1S/C10H14O2/c1-6(11)9-7-2-4-8(5-3-7)10(9)12/h7-8,12H,2-5H2,1H3
• InChI Key： KLZRZFUMAQUSQR-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C2CCC1CC2

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.20750